N-(4-ethylphenyl)-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C22H19N3O2S/c1-2-15-8-10-17(11-9-15)24-19(26)12-25-14-23-20-18(13-28-21(20)22(25)27)16-6-4-3-5-7-16/h3-11,13-14H,2,12H2,1H3,(H,24,26)
• InChI Key: DEBHCUICEPXUQZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2C=NC3=C(C2=O)SC=C3C4=CC=CC=C4
• Molecular Formula: C22H19N3O2S
• Molecular Weight: 389.5 g/mol

Description

N-(4-ethylphenyl)-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetamide is a chemical compound that has been widely studied in scientific research. This compound has shown potential in various applications, including drug discovery and development.

Scientific Research Applications

• Dual Inhibitor of Thymidylate Synthase and Dihydrofolate Reductase : This compound has been identified as a potent dual inhibitor of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), enzymes crucial in nucleotide synthesis and cell growth. This dual inhibition property makes it a potential candidate for antitumor therapy (Gangjee et al., 2008).

• Potential Antitumor Agent : Another study elaborates on the design, synthesis, and structural analysis of analogues of this compound, emphasizing their potential as antitumor agents. These compounds exhibit high potency against human TS and DHFR, essential for DNA synthesis in cancer cells (Gangjee et al., 2009).

• Antimicrobial Applications : Some derivatives of this compound have shown promising antimicrobial activities. A study synthesized pyrimidinone and oxazinone derivatives fused with thiophene rings, which exhibited good antibacterial and antifungal activities comparable to standard drugs (Hossan et al., 2012).

• Radioligand for Imaging with PET : Derivatives of this compound have been used in the synthesis of radioligands for positron emission tomography (PET) imaging. This is particularly useful for imaging specific proteins or receptors in the brain, aiding in the diagnosis and study of neurological disorders (Dollé et al., 2008).

• Anticancer Properties : Further research has indicated the potential of this compound and its derivatives in anticancer applications. Compounds synthesized from it have demonstrated significant anticancer activity against various human cancer cell lines (Hafez & El-Gazzar, 2017).